Cas no 560105-21-7 (1-(4-bromobenzenesulfonyl)-1H-pyrazole)

1-(4-Bromobenzenesulfonyl)-1H-pyrazole is a brominated aromatic sulfonylpyrazole derivative with applications in organic synthesis and pharmaceutical research. Its key structural features include a sulfonyl linker and a pyrazole ring, which enhance its reactivity as an intermediate in cross-coupling reactions and heterocyclic modifications. The 4-bromophenyl group provides a versatile handle for further functionalization via metal-catalyzed couplings, such as Suzuki or Buchwald-Hartwig reactions. This compound is valued for its stability, well-defined reactivity, and utility in constructing complex molecular architectures. It is commonly employed in medicinal chemistry for the development of biologically active compounds, particularly in kinase inhibitor research. Proper handling under inert conditions is recommended due to its sensitivity to moisture and strong bases.
1-(4-bromobenzenesulfonyl)-1H-pyrazole structure
560105-21-7 structure
Product Name:1-(4-bromobenzenesulfonyl)-1H-pyrazole
CAS No:560105-21-7
MF:C9H7BrN2O2S
MW:287.133079767227
MDL:MFCD03385070
CID:1039045
PubChem ID:844586
Update Time:2025-06-07

1-(4-bromobenzenesulfonyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-((4-Bromophenyl)sulfonyl)-1H-pyrazole
    • 1-(4-Bromobenzene)sulfonylpyrazole
    • 1-(4-bromobenzenesulfonyl)-1H-pyrazole
    • 1-[(4-bromophenyl)sulfonyl]-1H-pyrazole
    • VU0610400-1
    • STK432235
    • 1-(4-bromophenyl)sulfonylpyrazole
    • DTXSID40357126
    • AK-968/41926368
    • MFCD03385070
    • 560105-21-7
    • F3318-0525
    • Cambridge id 7283120
    • AKOS002287723
    • BS-28568
    • CS-0210206
    • Z1550804397
    • MDL： MFCD03385070
    • Inchi： 1S/C9H7BrN2O2S/c10-8-2-4-9(5-3-8)15(13,14)12-7-1-6-11-12/h1-7H
    • InChI Key： MKXODXRBCKOVIV-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1)S(N1C=CC=N1)(=O)=O

Computed Properties

  • Exact Mass: 285.94100
  • Monoisotopic Mass: 285.94116g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 60.3Ų

Experimental Properties

  • Density: 1.70±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.24 g/l) (25 º C),
  • PSA: 60.34000
  • LogP: 2.96340

1-(4-bromobenzenesulfonyl)-1H-pyrazole Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(4-bromobenzenesulfonyl)-1H-pyrazole Pricemore >>

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